1-[(2-Chloro-4-nitrophenyl)azo]-2-naphthol

• CAS No.: 2814-77-9
• Product Name: 1-[(2-Chloro-4-nitrophenyl)azo]-2-naphthol
• Molecular Formula: C16H10ClN3O3
• Molecular Weight: 327.72 g/mol
• IUPAC Name: 1-[(2-chloro-4-nitrophenyl)diazenyl]naphthalen-2-ol
• Standard InChI: InChI=1S/C16H10ClN3O3/c17-13-9-11(20(22)23)6-7-14(13)18-19-16-12-4-2-1-3-10(12)5-8-15(16)21/h1-9,21H
• Standard InChIKey: XLTMWFMRJZDFFD-VHEBQXMUSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])Cl)O
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C=C(C=C3)[N+](=O)[O-])Cl)O
• Appearance: Yellow red Solid powder
• Colorform: Intense yellowish red
• Melting Point: 276 °C
• Physical Description: Liquid
• Description: C.I. Pigment Red 4 mainly used in printing ink, paint, watercolor, paint and inkpad color, also can be used for rubber, natural raw lacquer, cosmetics, paint and coating printing color. Yellow red powder, bright color. Insoluble in water, slightly soluble in ethanol, acetone and benzene. In concentrated sulfuric acid to blue light magenta, dilution after yellow red precipitation; In concentrated nitric acid for brilliant scarlet; In a dilute sodium hydroxide solution does not change color; In the ethanol – potassium hydroxide solution for purple. Liquidity and cover resistance, good heat resistance is poor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: In water, 0.03 mg/L at 25 °C (est)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: C.I. Pigment Red 4; Oralith Red; HSDB 7720; CCRIS 4907; C.I. 12085
• Vapor Pressure: 1.55X10-10 mm Hg at 25 °C (est)
• PubChem Compound: 17778
• Last Modified: Nov 11 2021